5,12-Dihydroquinoxalino[2,3-b]phenazine

• IUPAC Name: 7,12-dihydroquinoxalino[2,3-b]phenazine
• InChI: InChI=1S/C18H12N4/c1-2-6-12-11(5-1)19-15-9-17-18(10-16(15)20-12)22-14-8-4-3-7-13(14)21-17/h1-10,19-20H
• InChI Key: IFXSPEWBAZHCCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC3=CC4=NC5=CC=CC=C5N=C4C=C3N2
• Molecular Formula: C18H12N4
• DSSTOX Substance ID: DTXSID00400162
• Molecular Weight: 284.3 g/mol
• CAS RN: 531-47-5

Description

5,12-Dihydroquinoxalino[2,3-b]phenazine is a chemical compound with the molecular formula C18H12N4. It has an average mass of 284.315 Da and a monoisotopic mass of 284.106201 Da.

Synthesis Analysis

The synthesis of 5,12-Dihydroquinoxalino[2,3-b]phenazine involves the reaction of o-phenylenediamine (oPD) with catechol (CAT) to produce red emissive carbon dots (CDs). The PL mechanism of the CDs is considered as the molecular state fluorophores because 5,14-dihydroquinoxalino[2,3-b] phenazine (DHQP) is separated and exhibits the same PL properties and behavior as the CDs.

Molecular Structure Analysis

The molecular structure of 5,12-Dihydroquinoxalino[2,3-b]phenazine is characterized by its molecular formula C18H12N4. It has an average mass of 284.315 Da and a monoisotopic mass of 284.106201 Da.

Chemical Reactions Analysis

The chemical reactions involving 5,12-Dihydroquinoxalino[2,3-b]phenazine are complex and involve several intermediates. The formation process of DHQP is further confirmed by the reaction intermediates (phthalazine, dimers) and oPD.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5,12-Dihydroquinoxalino[2,3-b]phenazine are characterized by its molecular formula C18H12N4. It has an average mass of 284.315 Da and a monoisotopic mass of 284.106201 Da.

Scientific Research Applications

Fluorescent Carbon Dots

5,12-Dihydroquinoxalino[2,3-b]phenazine: (DHQP) has been identified as a key fluorophore in the formation of red emissive carbon dots (CDs). . This discovery is significant for the development of CDs with tailored properties for applications such as bioimaging, biological probes, and light-emitting diodes (LEDs).

Liquid Crystalline Properties

Derivatives of DHQP, such as 5,7-disubstituted quinoxalino[2,3-b]phenazines, have demonstrated interesting high-temperature liquid crystalline properties. .

Photoinitiators for Polymerization

Quinoxaline-based compounds, including DHQP, can act as Type II photoinitiators. They are used in conjunction with a sacrificial amine to regenerate the photosensitizer during the polymerization process. .

Mechanism of Action

Target of Action

The primary target of 5,12-Dihydroquinoxalino[2,3-b]phenazine (DHQP) is related to its photoluminescent properties . It is considered as the molecular state fluorophores . The compound exhibits the same photoluminescent (PL) properties and behavior as carbon dots (CDs), a type of fluorescent carbon nanomaterial .

Mode of Action

The interaction of DHQP with its targets is primarily through its photoluminescent properties . During the PL emission of CDs, the electron of the molecule state can transfer to CDs . This suggests that DHQP may interact with its targets by transferring electrons during its PL emission .

Result of Action

The primary result of DHQP’s action is its photoluminescent properties . It exhibits the same PL properties and behavior as CDs . These include the peak position and shape of the PL emission and PL excitation, and the emission dependence on pH and solvent polarity .

Action Environment

The action of DHQP is influenced by environmental factors such as pH and solvent polarity . Both DHQP and CDs display close PL lifetime decays, suggesting that the stability and efficacy of DHQP’s action may be influenced by these environmental conditions .

Future Directions

The future directions for the study of 5,12-Dihydroquinoxalino[2,3-b]phenazine could involve further investigation into its PL mechanism and potential applications in the field of fluorescent carbon nanomaterials.

Synthesis routes and methods

Procedure details

2,5-Dihydroxy-1,4-dibenzoquinone (4, 30.0 g, 0.2 mol) was added to a solution of o-phenylendiamine (5, 115.79 g, 1.1 mol) in benzyl alcohol (11.6 vol). The reaction mixture was heated to 135-140° C. and stirred for 20 hours. The reaction mixture was cooled to room temperature, and ethanol (120 mL) was added. The resulting suspension was filtered through a Buchner funnel and the solid was washed with ethanol (120 mL) and dried under vacuum in an oven at 60-70° C. to furnish 5,14-Dihydro-5,7,12,14-tetraazapentacene 3. Yield: 92%; HPLC purity: 99.56%.